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Compound of Interest

Compound Name: 4-(3-Methylphenyl)benzaldehyde

Cat. No.: B1334187 Get Quote

In-Depth Technical Guide: 4-(3-
Methylphenyl)benzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental physicochemical

properties of 4-(3-Methylphenyl)benzaldehyde, a biphenyl derivative of interest in various

research and development applications.

Core Molecular Data
The essential molecular identifiers for 4-(3-Methylphenyl)benzaldehyde are summarized

below. These data points are critical for experimental design, analytical characterization, and

computational modeling.

Property Value

Molecular Formula C14H12O

Molecular Weight 196.24 g/mol [1]

Experimental Considerations

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1334187?utm_src=pdf-interest
https://www.benchchem.com/product/b1334187?utm_src=pdf-body
https://www.benchchem.com/product/b1334187?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2453369.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1334187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While specific experimental protocols are highly dependent on the research context, the data

presented above are foundational for a range of common laboratory procedures:

Solution Preparation: The molecular weight is essential for accurately preparing solutions of

known molarity for use in chemical synthesis, biological assays, or analytical measurements.

Stoichiometric Calculations: In synthetic chemistry, the molecular formula and weight are

critical for calculating reactant and product stoichiometry, ensuring optimal reaction

conditions and yields.

Analytical Chemistry: Techniques such as mass spectrometry rely on the precise molecular

weight for compound identification and quantification. The molecular formula is used to

predict the isotopic distribution pattern, aiding in spectral interpretation.

Logical Relationships of 4-(3-
Methylphenyl)benzaldehyde
The following diagram illustrates the logical flow from the compound's nomenclature to its

empirical formula and molecular weight.
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Logical Relationship of 4-(3-Methylphenyl)benzaldehyde Properties

4-(3-Methylphenyl)benzaldehyde

Chemical Structure
(Biphenyl with methyl and aldehyde groups)

Implies

Molecular Formula
C14H12O

Determines

Molecular Weight
196.24 g/mol

Calculated From

Click to download full resolution via product page

Core Properties of 4-(3-Methylphenyl)benzaldehyde

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-(3-Methylphenyl)benzaldehyde molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1334187#4-3-methylphenyl-benzaldehyde-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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